Cas no 1804698-92-7 (4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine)

• Product Name: 4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine
• CAS No: 1804698-92-7
• MF: C₇H₄F₃N₃
• MW: 187.121971130371
• CID: 4921998
• Update Time: 2025-06-29

4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine

• Inchi： 1S/C7H4F3N3/c8-6(9)4-2-13-7(10)3(1-11)5(4)12/h2,6H,(H2,12,13)
• InChI Key： DDSAAXPLQXPYQZ-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(=C(C#N)C=1N)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine

Introduction to 4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1804698-92-7) in Modern Chemical Biology and Medicinal Chemistry

4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine, identified by its CAS number 1804698-92-7, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural and electronic properties. This compound serves as a versatile building block for the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting various diseases.

The structural motif of 4-amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine incorporates multiple functional groups that contribute to its reactivity and potential biological activity. The presence of both amino (–NH₂) and cyano (–CN) substituents enhances its utility in medicinal chemistry, while the fluorine atoms at the 2- and 5-positions introduce electron-withdrawing effects and metabolic stability, which are critical factors in drug design. These features make it an attractive scaffold for exploring new pharmacophores.

In recent years, there has been a growing interest in fluorinated heterocycles due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic clearance. 4-Amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine exemplifies this trend, as its fluorinated structure can improve drug-like properties while maintaining or enhancing target binding affinity. This has led to its incorporation in numerous research projects aimed at developing small-molecule inhibitors, agonists, and antagonists.

One of the most compelling aspects of 4-amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine is its potential application in the discovery of novel therapeutic agents. For instance, studies have demonstrated its utility in designing kinase inhibitors, which are crucial for treating cancers and inflammatory diseases. The combination of amino and cyano groups provides multiple sites for chemical modification, allowing researchers to fine-tune the compound's binding interactions with biological targets. Additionally, the difluoromethyl group enhances lipophilicity, which is often a desirable property for oral bioavailability.

Recent advancements in computational chemistry have further highlighted the importance of 4-amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine as a key intermediate. Molecular modeling studies have revealed that this compound can adopt multiple conformations, which may influence its interaction with biological targets. These insights have been instrumental in guiding synthetic strategies to optimize lead compounds for clinical development. Moreover, the integration of machine learning algorithms has accelerated the process of identifying promising derivatives by predicting binding affinities and pharmacokinetic profiles.

The pharmaceutical industry has also recognized the value of 4-amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine in drug discovery pipelines. Its structural features align well with current trends toward fluorinated drug candidates, which have shown success in clinical trials across various therapeutic areas. For example, fluorinated pyridines have been incorporated into antiviral and anticancer drugs due to their ability to enhance drug efficacy and reduce resistance mechanisms. As such, 1804698-92-7 continues to be a subject of intense research interest.

From a synthetic chemistry perspective, 4-amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine offers a rich platform for exploring new reaction pathways and methodologies. The presence of multiple reactive sites allows for diverse functionalization strategies, including nucleophilic substitution, metal-catalyzed cross-coupling reactions, and transition-metal-mediated transformations. These synthetic possibilities have enabled chemists to generate libraries of derivatives with tailored properties for biological evaluation.

The broader implications of this compound extend beyond traditional pharmaceutical applications. Researchers are increasingly exploring its potential in agrochemicals and materials science, where fluorinated pyridines play a role in developing pesticides with improved environmental profiles or advanced materials with unique electronic properties. Such interdisciplinary applications underscore the versatility and importance of 4-amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine.

In conclusion, 4-amino-3-cyano-5-(difluoromethyl)-2-fluoropyridine (CAS No. 1804698-92-7) represents a cornerstone in modern chemical biology and medicinal chemistry. Its unique structural features make it an invaluable tool for designing novel therapeutics targeting diverse diseases. As research progresses, this compound will continue to inspire innovation across multiple scientific disciplines, reinforcing its significance as a key intermediate in drug discovery and beyond.